![molecular formula C18H19FN2O2 B4071314 N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide](/img/structure/B4071314.png)
N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide
Overview
Description
N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as BFB and has been found to have various biochemical and physiological effects that make it a valuable tool for researchers in the field of biology and medicine.
Mechanism of Action
The mechanism of action of N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide involves its ability to bind to specific proteins or enzymes in the body. This binding can either activate or inhibit the activity of these proteins or enzymes, leading to various biochemical and physiological effects.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on the specific proteins or enzymes that it binds to. Some of the effects that have been observed include the inhibition of protein-protein interactions, the modulation of enzyme activity, and the regulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide in lab experiments is its ability to selectively bind to specific proteins or enzymes, allowing researchers to study the effects of these interactions in a controlled environment. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are many potential future directions for the study of N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide. Some of these directions include the development of more selective analogs of this compound, the exploration of its potential applications in drug discovery, and the investigation of its effects on various biological systems and diseases. Overall, the study of this compound has the potential to lead to many exciting discoveries in the field of biology and medicine.
Scientific Research Applications
N-(sec-butyl)-2-[(4-fluorobenzoyl)amino]benzamide has been used extensively in scientific research for its potential applications in the field of biology and medicine. It has been found to be a valuable tool for studying the mechanisms of action of various biological processes, including cell signaling pathways, protein-protein interactions, and enzyme activity.
properties
IUPAC Name |
N-butan-2-yl-2-[(4-fluorobenzoyl)amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O2/c1-3-12(2)20-18(23)15-6-4-5-7-16(15)21-17(22)13-8-10-14(19)11-9-13/h4-12H,3H2,1-2H3,(H,20,23)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOGXBDXELXQYKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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